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Compound of Interest

Compound Name: L-ALANINE (2-13C; 15N)

Cat. No.: B1580368

Get Quote

Executive Summary: Immediate Safety Status L-Alanine (2-13C; 15N) is a stable isotope-

labeled compound. It is NOT radioactive. Standard radioactive waste protocols (decay-in-

storage, Geiger counter screening) are unnecessary and incorrect for this material. Disposal is

governed by chemical and biological waste regulations, not nuclear regulatory commissions.

Material Characterization & Risk Assessment
As a Senior Application Scientist, it is critical to distinguish between perceived risk (due to the

"isotope" label) and actual chemical risk.

Isotopic Stability
The labels Carbon-13 (

) and Nitrogen-15 (

) are naturally occurring stable isotopes. They do not emit ionizing radiation.

Implication: Do not place this material in radioactive waste streams (e.g.,

or
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bins). Doing so burdens the radioactive waste management system with non-radioactive
mass, increasing disposal costs unnecessarily.

Chemical Safety Profile
L-Alanine is generally recognized as safe (GRAS). However, in a laboratory setting, "non-

hazardous" does not imply "trash can" disposal.

Environmental Impact: Amino acids act as nutrients. Releasing large quantities into

wastewater increases Biological Oxygen Demand (BOD), potentially disrupting local water

treatment efficacy.

RCRA Status (USA): L-Alanine is not listed as a P-list (acutely toxic) or U-list (toxic)

hazardous waste under the Resource Conservation and Recovery Act (RCRA).

Property Data

CAS Number
Unlabeled: 56-41-7 (Labeled variants share

chemical properties)

Radioactivity None (Stable Isotope)

RCRA Code None (unless mixed with hazardous solvents)

Flammability Low (Combustible dust potential in large bulk)

Water Solubility High (~166 g/L at 25°C)

Strategic Disposal Decision Matrix
Effective disposal relies on characterizing the waste stream, not just the pure compound. Use

the following logic flow to determine the correct disposal path.
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START: Waste Characterization

Is it mixed with hazardous
chemicals (solvents, acids)?

Is it contaminated with
biological material (cells, bacteria)?

No (Pure or Aqueous Buffer)

STREAM A: Hazardous Chemical Waste
(RCRA Regulated)

Yes (e.g., Acetonitrile, Methanol)

Physical State:
Solid or Liquid?

No

STREAM B: Biological Waste
(Autoclave/Incinerate)

Yes (Cell Media)

STREAM C: Non-Hazardous Chemical Waste
(Label: 'Non-Regulated Amino Acid')

Solid (Powder)

STREAM D: Sanitary Sewer
(ONLY if permitted by local EHS)

Aqueous Solution (<10%)

Click to download full resolution via product page

Figure 1: Decision logic for segregating L-Alanine (2-13C; 15N) waste streams based on

contamination and physical state.

Detailed Operational Protocols
Stream A: Mixed Chemical Waste (Synthesis &
Extraction)
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Context: Used in metabolomics extraction (e.g., mixed with Methanol/Chloroform) or peptide

synthesis. Directive: The hazard of the solvent dictates the disposal method.

Segregation: Do not mix halogenated solvents (Chloroform/DCM) with non-halogenated

solvents (Methanol/Acetonitrile).

Container: Use High-Density Polyethylene (HDPE) or glass carboys compatible with the

solvent.

Labeling:

Primary Constituent: e.g., "Methanol (80%)"

Trace Constituent: "L-Alanine (2-13C; 15N) (<1%)"

Hazard Checkbox: Flammable / Toxic (matching the solvent).

Stream B: Biological Waste (Cell Culture)
Context: Labeled alanine used as a metabolic tracer in cell culture media. Directive: Biological

safety takes precedence.

Deactivation:

Liquid Media: Add bleach (final concentration 10%) for 30 minutes OR autoclave at 121°C

for 20 minutes/15 psi.

Solid Consumables: Collect plates/flasks in biohazard bags.

Disposal:

Once deactivated, liquid waste can typically be drain-disposed (verify with EHS).

Solids go to regulated medical waste (incineration).[1]

Stream C: Solid Pure Substance (Expired/Excess)
Context: Dry powder remaining in the vial. Directive: Although non-hazardous, lab best

practices discourage trash disposal of chemicals to prevent public alarm or accidental
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exposure.

Container: Keep in original vial if possible. Tightly cap.

Secondary Containment: Place vial in a clear zip-lock bag.

Labeling: Label as "Non-Hazardous Chemical Waste: L-Alanine (Stable Isotope)."

Hand-off: Submit to your facility's chemical waste team. They will likely "lab pack" it for

incineration or landfilling in a chemically controlled facility.

Stream D: Aqueous Buffer Solutions
Context: Dissolved in water or PBS, no biologicals, no toxic solvents. Directive: "Dilution is not

the solution to pollution," but amino acids are biodegradable.

Check Local Regulations: Many municipalities allow drain disposal of amino acids in small

quantities (<100g).

Institutional Override:Most universities and pharma labs prohibit drain disposal of ANY

chemical.

Default Action: If in doubt, collect in a "Non-Hazardous Aqueous" carboy.

Why? It prevents accidental habituation to pouring chemicals down the drain.

Regulatory & Compliance Framework
EPA & RCRA (United States)
Under 40 CFR 261, a waste is hazardous if it is listed (F, K, P, U lists) or characteristic

(Ignitable, Corrosive, Reactive, Toxic).

L-Alanine Status: Non-regulated.[2][3]

Compliance Note: If you mix L-Alanine with Acetonitrile (Listed F003), the entire mixture

becomes F003 hazardous waste.

Waste Minimization (Green Chemistry)
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Because

and

labeled compounds are high-value, minimize waste by:

Aliquotting: Only weigh what is immediately needed to prevent bulk contamination.

Stability: Store dry at room temperature (desiccated). It is stable for years; do not discard

solely based on arbitrary "1-year" expiration dates unless degradation is visible

(discoloration).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1580368/docs#l-alanine-2-13c-15n-proper-disposal-
procedures-safety-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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